Cas no 1785292-52-5 (3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid)

• Product Name: 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid
• CAS No: 1785292-52-5
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5999357
• PubChem ID: 84714061
• Update Time: 2025-10-29

3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid
• 1785292-52-5
• EN300-1909094

• Inchi： 1S/C9H11BrN2O3/c1-15-7-4-12-3-5(10)9(7)6(11)2-8(13)14/h3-4,6H,2,11H2,1H3,(H,13,14)
• InChI Key： HHRRVJCJNUEVHT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CC(=O)O)N)OC

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid

Introduction to 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid (CAS No. 1785292-52-5) and Its Emerging Applications in Chemical Biology

3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid, identified by the CAS number 1785292-52-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of an amino group, a propanoic acid moiety, and a pyridine derivative with bromo and methoxy substituents, presents a versatile scaffold for the development of novel bioactive agents. The presence of these specific functional groups not only enhances its chemical reactivity but also opens up possibilities for diverse biological interactions, making it a promising candidate for further exploration.

The pyridine ring in this compound, particularly the 3-bromo-5-methoxypyridin-4-yl substituent, plays a crucial role in modulating its pharmacological properties. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer effects. The bromine atom at the 3-position introduces electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of additional pharmacophores or tags, enhancing its utility in drug discovery and molecular probes.

The amino group at the 3-position of the propanoic acid moiety provides a site for further derivatization, enabling the synthesis of amides, ureas, or other heterocyclic compounds. Such modifications can fine-tune the compound's solubility, bioavailability, and target specificity. Moreover, the carboxylic acid group at the end of the chain can be used to form esters or salts, which are common strategies to improve pharmacokinetic profiles. These features make 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and machine learning have accelerated the process of identifying promising drug candidates. By leveraging these technologies, researchers can predict the binding affinity and toxicity profiles of compounds like 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid before conducting expensive wet-lab experiments. This high-throughput virtual screening has been instrumental in uncovering novel therapeutic targets and optimizing lead compounds. For instance, studies have demonstrated that pyridine-based scaffolds can interact with various protein kinases and transcription factors, making them valuable in oncology research.

In oncology research, 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid has shown potential as an inhibitor of tyrosine kinases involved in cancer cell proliferation. The brominated pyridine moiety is particularly effective in disrupting signaling pathways such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are frequently overexpressed in tumors. Preclinical studies have indicated that derivatives of this compound can induce apoptosis in cancer cells while exhibiting lower toxicity toward normal cells. This selectivity is critical for developing safe and effective anticancer therapies.

Beyond oncology, this compound has been explored for its antimicrobial properties. The structural features of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid allow it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic processes. Recent research has highlighted its activity against multidrug-resistant strains of *Staphylococcus aureus* and *Pseudomonas aeruginosa*. The methoxy group at position 5 of the pyridine ring seems to enhance binding affinity by forming hydrogen bonds with bacterial targets. Such findings underscore the importance of structurally diverse compounds in combating antibiotic resistance.

The development of novel agrochemicals has also benefited from derivatives of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid. Pyridine-based herbicides and fungicides are known for their efficacy in protecting crops from pests and diseases. By incorporating different substituents into this scaffold, researchers can fine-tune their selectivity towards specific pathogens while minimizing environmental impact. For example, recent studies have shown that certain analogs exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

The synthesis of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by protection-deprotection steps to introduce the amino group at the desired position. Advances in catalytic methods have enabled more efficient transformations, reducing waste generation and improving scalability.

In conclusion, 1785292–52–5 represents a structurally complex yet synthetically accessible compound with broad applications in pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating cancer、microbial infections、and crop protection challenges。 As research continues to uncover new biological targets and synthetic methodologies，the potential uses for this compound are expected to expand further，driving innovation across multiple scientific disciplines。